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Compound of Interest

Compound Name: 2,6-Diethylaniline hydrochloride

Cat. No.: B1253448 Get Quote

An In-Depth Technical Guide to 2,6-
Diethylaniline Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-Diethylaniline hydrochloride,

a key chemical intermediate in the pharmaceutical and agrochemical industries. This document

details its chemical properties, synthesis, and applications, with a focus on providing actionable

information for laboratory and development settings.

Chemical and Physical Properties
2,6-Diethylaniline hydrochloride is the salt form of 2,6-diethylaniline, an aromatic amine. The

hydrochloride salt is typically a more stable and handleable solid compared to its free base

form.

Table 1: Physicochemical Properties of 2,6-Diethylaniline and its Hydrochloride Salt
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Property 2,6-Diethylaniline
2,6-Diethylaniline
Hydrochloride

Molecular Formula C₁₀H₁₅N C₁₀H₁₆ClN

Molecular Weight 149.23 g/mol 185.69 g/mol

CAS Number 579-66-8 71477-82-2

Appearance Colorless to pale yellow liquid Colorless needles[1]

Melting Point Not applicable
175-179 °C (with

decomposition)[1]

Boiling Point 243 °C Not applicable

Density 0.906 g/mL at 25 °C Not available

Solubility Sparingly soluble in water Soluble in water

Synthesis of 2,6-Diethylaniline Hydrochloride
The synthesis of 2,6-diethylaniline hydrochloride is a two-step process. First, 2,6-

diethylaniline is synthesized, most commonly via the Friedel-Crafts alkylation of aniline with

ethylene. The resulting free base is then converted to its hydrochloride salt.

Experimental Protocol: Synthesis of 2,6-Diethylaniline
A prevalent industrial method for the synthesis of 2,6-diethylaniline involves the high-pressure

alkylation of aniline using ethylene in the presence of an aluminum-based catalyst.[2]

Table 2: Reagents and Reaction Conditions for the Synthesis of 2,6-Diethylaniline
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Reagent/Parameter Quantity/Value

Aniline Varies based on scale

Ethylene High pressure (e.g., 1000 psig)

Catalyst
Diethyl aluminum chloride or other aluminum

anilide type catalysts

Temperature 200-400 °C (e.g., 320 °C)

Reaction Time 1-8 hours (e.g., 3 hours)

Methodology:

Catalyst Formation: An aluminum anilide catalyst is typically formed in situ by reacting an

aluminum compound (e.g., diethyl aluminum chloride) with aniline under an inert

atmosphere.[2]

Alkylation Reaction: The reaction vessel is heated to the desired temperature (e.g., 320 °C)

and pressurized with ethylene. The ethylene feed is maintained to sustain the reaction

pressure.[2]

Work-up and Purification:

After the reaction is complete, the mixture is cooled, and the catalyst is deactivated, often

by washing with an aqueous base like sodium hydroxide.[2]

The organic layer is separated, and the product is purified by distillation to remove

unreacted aniline, mono-ethylated byproducts, and the desired 2,6-diethylaniline.[2]

Experimental Protocol: Preparation of 2,6-Diethylaniline
Hydrochloride
The conversion of 2,6-diethylaniline to its hydrochloride salt is a straightforward acid-base

reaction.

Methodology:
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Dissolve the purified 2,6-diethylaniline in a suitable organic solvent, such as diethyl ether or

ethyl acetate.

Slowly add a solution of hydrochloric acid (e.g., 3 mol/L in ethyl acetate or aqueous HCl) to

the stirred solution of the amine.[3]

The hydrochloride salt will precipitate out of the solution.

The solid product is collected by filtration, washed with a small amount of cold solvent, and

dried under vacuum.

Recrystallization from a suitable solvent system, such as dilute hydrochloric acid, can be

performed to obtain highly pure colorless needles.[1]

Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and purification of 2,6-
diethylaniline hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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